Cas no 54794-71-7 (N-isobutyl-2,4-eicosadienamide)
54794-71-7 structure
Product Name:N-isobutyl-2,4-eicosadienamide
CAS No:54794-71-7
MF:C24H45NO
MW:363.620207548141
CID:942847
PubChem ID:6441067
Update Time:2025-04-19
N-isobutyl-2,4-eicosadienamide Chemical and Physical Properties
Names and Identifiers
-
- N-isobutyl-2,4-eicosadienamide
- N-(2-methylpropyl)icosa-2,4-dienamide
- 2,4-eicosadienamide, N-(2-methylpropyl)-, (2E,4E)-
- CHEMBL2347638
- (2E,4E)-N-(2-methylpropyl)icosa-2,4-dienamide
- 2,4-Eicosadienamide, N-(2-methylpropyl)-, (E,E)-
- N-Isobutyl-2,4-icosadienamide
- (2E,4E)-N-isobutylicosa-2,4-dienamide
- 54794-71-7
- SCHEMBL4447551
-
- Inchi: 1S/C24H45NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(26)25-22-23(2)3/h18-21,23H,4-17,22H2,1-3H3,(H,25,26)/b19-18+,21-20+
- InChI Key: LMZPUHBJSQVRHE-HYGARKJASA-N
- SMILES: O=C(/C=C/C=C/CCCCCCCCCCCCCCC)NCC(C)C
Computed Properties
- Exact Mass: 363.35035
- Monoisotopic Mass: 363.350115059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
N-isobutyl-2,4-eicosadienamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
54794-71-7 (N-isobutyl-2,4-eicosadienamide) Related Products
- 18836-52-7(Pellitorine)
- 504-97-2((2E,6Z,8E,10E)-N-(2-methylpropyl)dodeca-2,6,8,10-tetraenamide)
- 25394-57-4(Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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